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Rescalure: A Toxicological and Safety Profile
An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Rescalure is the synthetic pheromone of the California red scale (Aonidiella aurantii), a

significant pest in citrus cultivation. It is a mixture of the (3S, 6R)-3-methyl-6-isopropenyl-9-

decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate stereoisomers.[1]

Employed in agriculture for mating disruption, Rescalure's mode of action is non-toxic,

targeting the reproductive cycle of the pest.[1] This technical guide provides a comprehensive

overview of the toxicological profile and safety data for Rescalure, drawing from regulatory

assessments by international bodies. The information is intended to support researchers,

scientists, and drug development professionals in understanding the safety profile of this

semiochemical.

Chemical Identity and Physical Properties
Rescalure is a water-insoluble, oily liquid.[1] Key physical and chemical properties of the

technical grade active constituent are summarized below.
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Property Value Reference

Purity 750 g/kg minimum [2]

Isomer Ratio (3S,6R)/(3S,6S) 55/45 to 45/55 [3]

Freezing Point -43.5°C [1]

Flash Point 131°C [1]

Auto-ignition Temperature 250°C [1]

Mode of Action
Rescalure functions by disrupting the natural mating behavior of the California red scale.[1]

Male insects are attracted to the synthetic pheromone released from dispensers, which masks

the pheromone plumes of receptive females. This confusion reduces the likelihood of

successful mating, thereby controlling the pest population.[4] This targeted, non-toxic mode of

action results in a favorable safety profile, as it does not involve direct toxicity to the target pest

or non-target organisms.
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Mechanism of Mating Disruption by Rescalure.

Toxicological Profile
Due to its nature as a semiochemical with a non-toxic mode of action, many standard

toxicological studies for conventional pesticides have been waived for Rescalure by regulatory

authorities.[1] The available data indicates a low toxicity profile.

Acute Toxicity
Studies on the acute toxicity of Rescalure have demonstrated a low order of toxicity via oral

and dermal routes. It is not a skin irritant but is considered a moderate eye irritant and a

potential skin sensitizer.
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Study Species Guideline Result
Classificati
on

Reference

Acute Oral

Toxicity
Rat OECD 401

LD50 > 5000

mg/kg bw
Low Toxicity [1]

Acute Dermal

Toxicity
Rat -

LD50 > 5000

mg/kg bw
Low Toxicity [1]

Skin Irritation Rabbit - Non-irritating Not Classified [5]

Eye Irritation Rabbit -
Moderately

irritating
Irritant [1]

Skin

Sensitization
- QSAR

Possible

sensitizer
Sensitizer [1]

Genotoxicity
Rescalure is considered unlikely to be genotoxic.[1] A key study in this area is the bacterial

reverse mutation assay (Ames test).

Study System Guideline Result
Classificati
on

Reference

Bacterial

Reverse

Mutation

Assay

S.

typhimurium
OECD 471

No increase

in revertant

colonies up to

5 µL/plate

with or

without S9

metabolic

activation

Non-

mutagenic
[1]

Chronic Toxicity, Carcinogenicity, and Reproductive
Toxicity
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No long-term studies on chronic toxicity, carcinogenicity, or reproductive and developmental

toxicity were required by regulatory authorities. This is based on the low toxicity profile of

semiochemicals.[1]

Experimental Protocols
The following sections detail the methodologies for the key toxicological studies conducted on

Rescalure, based on the referenced OECD guidelines.

Acute Oral Toxicity (as per OECD Guideline 401)
This test is designed to determine the median lethal dose (LD50) of a substance after a single

oral administration.

Test Animals: Healthy, young adult rats of a single strain are used. At least 5 animals of the

same sex are used for each dose level.[6]

Dosage: The test substance is administered in graduated doses to several groups of

animals, with one dose per group.[6] For Rescalure, the highest dose tested was 5000

mg/kg body weight.

Administration: The substance is administered by gavage in a single dose.[6]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[6]

Endpoint: The LD50 is calculated, which is the statistically derived single dose that is

expected to cause death in 50% of the animals.[6]
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Workflow for Acute Oral Toxicity Testing (OECD 401).

Skin Irritation (based on Dermal Irritation Studies)
This test assesses the potential of a substance to cause reversible inflammatory changes to

the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.

Application: A small amount of the test substance (e.g., 0.5 mL for liquids) is applied to a

shaved area of skin on the back of the rabbit. The site is then covered with a gauze patch.
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Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Scoring: The reactions are scored according to a standardized system (e.g., Draize scale).

Eye Irritation (based on Ocular Irritation Studies)
This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy, adult albino rabbits are used.

Application: A small amount of the test substance (e.g., 0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of each rabbit. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: Ocular lesions are scored according to a standardized system.

Bacterial Reverse Mutation Assay (Ames Test; as per
OECD Guideline 471)
This in vitro assay is used to detect gene mutations induced by a chemical.

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine for Salmonella) are used.[7][8]

Methodology: The tester strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix from rat liver).[7][8]

The mixture is plated on a minimal agar medium.

Endpoint: The number of revertant colonies (colonies that have regained the ability to

synthesize the required amino acid) is counted. A substance is considered mutagenic if it

causes a concentration-related increase in the number of revertant colonies compared to the

negative control.[7]
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Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Environmental Fate and Ecotoxicology
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The intended use of Rescalure in passive dispensers results in negligible environmental

exposure.[1] It is a volatile compound and is not expected to result in significant residues on

crops.[1] As a semiochemical, it is expected to be biodegradable by enzyme systems present in

most living organisms.[1]

Conclusion
The toxicological data for Rescalure consistently indicates a low-risk profile. Its non-toxic mode

of action, low acute toxicity, and lack of genotoxic potential have led to the waiving of many

long-term toxicity studies by regulatory agencies. While it is a moderate eye irritant and a

potential skin sensitizer, these risks are manageable with appropriate handling procedures. For

its intended use in agriculture, Rescalure presents a safe and targeted approach to pest

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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